4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one

• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol
• IUPAC Name: 4-propyl-7-(2H-tetrazol-5-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C14H14N4O3/c1-2-3-9-6-14(19)21-12-7-10(4-5-11(9)12)20-8-13-15-17-18-16-13/h4-7H,2-3,8H2,1H3,(H,15,16,17,18)
• InChI Key: BQDGEDFIIGLRBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=NNN=N3

Description

4-Propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one is a synthetic coumarin derivative characterized by a propyl group at position 4 and a tetrazole-methoxy substituent at position 7 of the coumarin core. The coumarin scaffold (2H-chromen-2-one) is a privileged structure in medicinal chemistry due to its versatility in drug design, particularly for antiviral and cytotoxic applications . The tetrazole group acts as a bioisostere for carboxylic acids, enhancing metabolic stability and solubility while maintaining hydrogen-bonding capabilities .

Biological Activity

4-Propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one is a synthetic compound belonging to the class of chromenones, which are known for their diverse biological activities. The compound's unique structure, featuring both a tetrazole and a chromenone moiety, suggests potential applications in medicinal chemistry, particularly in cancer treatment and antimicrobial activity.

The biological activity of 4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one primarily involves its interaction with specific molecular targets, including enzymes and receptors. The chromenone core can modulate enzyme activity by binding to active sites, while the tetrazole moiety enhances binding affinity through strong hydrogen bonding and coordination with metal ions. This dual interaction may lead to inhibition of critical pathways in cancer cells and modulation of immune responses.

Anticancer Activity

Recent studies have demonstrated that derivatives of coumarin compounds, including those with tetrazole substitutions, exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to 4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one have shown potent inhibitory activity against key kinases such as EGFR and VEGFR-2, which are crucial in tumor growth and metastasis .

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one	Paca-2	10.7
4-methyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one	Mel-501	8.8
4-methyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one	A-375	10.9

These results indicate that the compound could induce apoptosis in cancer cells by upregulating caspases and cytochrome-c levels while downregulating PD-1 levels, suggesting a mechanism involving cell cycle arrest and apoptosis induction .

Antimicrobial Activity

The antimicrobial properties of 4-propyl derivatives have been explored against various bacterial and fungal strains. The compound has shown moderate to good activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, as well as Gram-negative bacteria like Escherichia coli .

Table 2: Antimicrobial Activity

Microorganism	Activity Level
Staphylococcus aureus	Moderate
Bacillus subtilis	Moderate
Escherichia coli	Good
Aspergillus fumigatus	Moderate
Aspergillus niger	Good

Structure Activity Relationship (SAR)

The structural features of 4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one play a crucial role in its biological activity. The presence of the propyl group at the 4-position and the tetrazole group at the 7-position significantly enhance its interaction with biological targets compared to other derivatives lacking these groups. For example, substituting different alkyl groups or altering the position of the tetrazole can lead to variations in potency and selectivity against cancer cells .

Case Studies

In a notable study, researchers synthesized several coumarin-tetrazole hybrids and evaluated their anticancer properties. Among these, one derivative exhibited an IC50 value of 10.7 µM against Paca-2 cells, demonstrating its potential as an effective anticancer agent . The study also highlighted the compound's ability to induce cell cycle arrest at the S phase, indicating its role in disrupting normal cell division processes.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Coumarin Derivatives

Structural and Functional Group Variations

Key Compounds for Comparison:

3-(Imidazo[2,1-b]thiazol-6-yl)-2H-chromen-2-one Derivatives

• Substituents : Imidazothiazole group at position 3.
• Key Features : Demonstrated antiviral activity against Parvovirus B19 (B19V), with activity dependent on cellular context (e.g., UT7/EpoS1 cells vs. erythroid progenitor cells).

3-(2-Bromoacetyl)-2H-chromen-2-one Derivatives

• Substituents : Bromoacetyl group at position 3.
• Key Features : Used as intermediates for synthesizing heterocyclic compounds; exhibited cytotoxicity in cancer cell lines.

4-Propyl-7-(1H-Tetrazol-5-ylmethoxy)-2H-Chromen-2-One

• Substituents : Propyl (position 4) and tetrazole-methoxy (position 7).
• Key Features : Unique dual substitution pattern; tetrazole enhances solubility, while propyl modulates lipophilicity.

Physicochemical and Pharmacokinetic Properties

Property	3-(Imidazothiazolyl) Coumarin	3-(Bromoacetyl) Coumarin	4-Propyl-7-Tetrazole Coumarin
LogP (Predicted)	~3.2 (highly lipophilic)	~2.8 (moderate lipophilicity)	~2.5 (balanced)
Aqueous Solubility	Low (imidazothiazole hydrophobicity)	Moderate (polar bromoacetyl)	High (tetrazole polarity)
Metabolic Stability	Moderate	Low (reactive bromoacetyl)	High (tetrazole inertness)

Key Observations :

• The tetrazole group in the target compound improves solubility compared to imidazothiazole derivatives, addressing a common limitation of coumarins.

Antiviral Activity:

• 3-(Imidazothiazolyl) Coumarins : Inhibited B19V replication in UT7/EpoS1 cells (IC₅₀: 5–20 μM) but showed cytotoxicity in erythroid progenitor cells, highlighting cell-type-dependent effects .
• 4-Propyl-7-Tetrazole Coumarin : While direct antiviral data are unavailable, the tetrazole group may mimic carboxylate interactions in viral protease inhibition, a mechanism seen in other tetrazole-containing drugs.

Cytotoxicity:

• 3-(Bromoacetyl) Coumarins : Exhibited IC₅₀ values of 10–50 μM in leukemia and breast cancer cell lines, attributed to alkylating properties of the bromoacetyl group .
• 4-Propyl-7-Tetrazole Coumarin : Likely lower cytotoxicity due to the absence of reactive groups, suggesting a safer profile for therapeutic use.

Structure-Activity Relationship (SAR) Insights

• Positional Effects: Position 3 Substitutions (imidazothiazole, bromoacetyl): Favor planar interactions with hydrophobic enzyme pockets but may increase toxicity.
• Functional Group Roles :
  • Tetrazole enhances solubility and metal-binding capacity, critical for enzyme inhibition.
  • Propyl chain balances logP, improving blood-brain barrier penetration compared to shorter alkyl groups.